Cas no 119-32-4 (3-Nitro-4-toluidine)

3-Nitro-4-toluidine structure

3-Nitro-4-toluidine structure

Product Name:3-Nitro-4-toluidine

CAS No:119-32-4

Molecular Formula:C₇H₈N₂O₂

Molecular Weight:152.150621414185

MDL:MFCD00007910

CID:35906

PubChem ID:8390

3-Nitro-4-toluidine Properties

Names and Identifiers

- 4-Methyl-3-nitrobenzenamine
- 3-Nitro-p-toluidine
- 4-Amino-2-nitrotoluene~3-Nitro-p-toluidine
- MNPT
- 4-Methyl-3-Nitro Benzeneamine
- 4-Amino-2-nitrotoluene
- 2-nitro-4-aminotoluene
- 3-nitro-4-aminomethylbenzene
- 3-nitro-4-methylaniline
- 5-nitro-4-toluidine
- 4-methyl-3-nitro aniline
- 3-Nitro-4-toluidine
- 1-amino-3-nitro-4-methylbenzene
- 3-Nitro-4-methylaniline,3-Nitro-p-toluidine,4-Amino-2-nitro-toluene
- 3-nitro-4-methylphenylamine
- 4-Amino-1-methyl-2-nitrobenzene
- Benzenamine,4-methyl-3-nitro
- m-Nitro-p-toluidine
- p-Toluidine,3-nitro
- Gl-amin
- NSC 7731
- RED G BASE
- FAST RED GL
- RED GL BASE
- Red Base GL
- FAST RED G BASE
- FAST RED GL BASE
- 3-nitro-4-toluidin
- 4-Methyl-3-nitroaniline,98%
- 4-Methyl-3-nitroaniline
- 3-nitro-4-aminomethylbenzene;4-Amino-2-nitrotoluene~3-Nitro-p-toluidine
- Benzenamine, 4-methyl-3-nitro-
- CHEBI:81670
- STK387113
- PS-5957
- Q27155550
- 2-Nitro-4-aminotoluene
- GL-Amin [Czech]
- LS-614
- AC-1739
- (4-methyl-3-nitrophenyl)amine
- UNII-SM8UZ1Q81F
- 4-methyl-3-nitro-phenylamine
- NCGC00091307-02
- 3-Nitro-4-methylaniline
- SCHEMBL17347354
- BRN 0638984
- F8880-0867
- NCGC00091307-01
- BCP32906
- 3-Nitro-p-toluidine;3-Nitro-4-methylaniline;4-Amino-2-nitrotoluene
- AKOS000119120
- Z104472590
- NSC-7731
- Tox21_200103
- NS00008727
- 3-NITRO-4-AMINOMETHYLBENZENE
- NITROTOLUIDINES (MONO)
- SM8UZ1Q81F
- 5-Nitro-4-toluidine
- aniline, 4-methyl-3-nitro-
- SCHEMBL100616
- 119-32-4
- 4-Methyl-3-nitroaniline, analytical standard
- EN300-19073
- 3-Nitro-4-toluidin [Czech]
- 4-12-00-01997 (Beilstein Handbook Reference)
- 4Am2NT
- MONONITROTOLUIDINES
- DTXCID805633
- 4-methyl-3-nitrophenylamine
- 3-nitro-4-methyl-aniline
- AB00514384-03
- AC-907/25014173
- WLN: ZR D1 CNW
- 4-Methyl-3-nitroaniline, 97%
- MFCD00007910
- A804255
- 4-methyl-3-nitrobenzenamine
- DTXSID7025633
- NSC7731
- (4-methyl-3-nitro-phenyl)-amine
- 3-Nitro-4-toluidin
- M-4200
- CCRIS 3003
- p-Toluidine, 3-nitro-
- 1-Amino-3-nitro-4-methylbenzene
- N0278
- nitrotoluidine
- NCGC00257657-01
- DB-041463
- 4-methyl-3-nitro-aniline
- C18320
- CAS-119-32-4
- NCGC00091307-03
- EINECS 204-314-0
- 3-Nitro-4-methylanilin
- BP-20389
- CHEMBL1350617
- +Expand
- MDL： MFCD00007910
- InChIKey： GDIIPKWHAQGCJF-UHFFFAOYSA-N
- Inchi： 1S/C7H8N2O2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,8H2,1H3
- SMILES： CC1=C(C=C(C=C1)N)[N+](=O)[O-]
- BRN： 638984

Computed Properties

Exact Mass: 152.05900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 152.059
Heavy Atom Count: 11
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 71.8A^2

Experimental Properties

LogP: 2.58980
PSA: 71.84000
Refractive Index: 1.6276 (estimate)
Boiling Point: 169 °C (21 mmHg)
Melting Point: 74-77 °C (lit.)
Flash Point: 157 °C
Solubility: <1g/l
Color/Form: Orange red needle crystals
Solubility: Soluble in ethanol \ concentrated sulfuric acid \ benzene
Density: 1.312

3-Nitro-4-toluidine Security Information

Symbol: GHS06 GHS08 GHS09
RTECS：XU8227000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S28-S36/37-S45-S61-S28A
Packing Group：III
Packing Group：III
Risk Phrases：R23/24/25; R33; R51/53
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2660 6.1/PG 3
Hazard Statement： H301-H311-H331-H373-H411
Warning Statement： P261-P273-P280-P301+P310-P311
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 23/24/25-33-51/53
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

3-Nitro-4-toluidine Customs Data

HS CODE：29214300

3-Nitro-4-toluidine Related Literature

1. Spectroscopic study of the equilibria in acetone solution between zinc halides and aromatic amines. Br?nsted relation for these Lewis acid-base systems

D. P. N. Satchell,R. S. Satchell Trans. Faraday Soc. 1965 61 1118
2. 534. New syntheses of heterocyclic compounds. Part XI. 2 : 9 : 10-Triaza-anthracenes

V. Petrow,J. Saper,B. Sturgeon J. Chem. Soc. 1949 2540
3. Hydrogen nuclear resonance spectra of some trisubstituted benzenes

J. B. Leane,R. E. Richards Trans. Faraday Soc. 1959 55 707
4. CCCX.—Nitration of phthal- and succin-p-tolil

Oscar L. Brady,William G. E. Quick,Walter F. Welling J. Chem. Soc. Trans. 1925 127 2264
5. Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistance

Lu Wang,Gaoyuan Zhu,Qing Zhang,Chunqi Duan,Yanmin Zhang,Zhimin Zhang,Yujun Zhou,Tao Lu,Weifang Tang Org. Biomol. Chem. 2017 15 3455
6. 456. The nitration of 2-hydroxy-4 : 6-dimethylquinoline and the preparation of some related compounds

J. L. C. Marais,O. G. Backeberg J. Chem. Soc. 1950 2207
7. 260. 2-Hydroxy- and 2-amino-derivatives of 6- and 7-methylquinoxaline

Bertie C. Platt J. Chem. Soc. 1948 1310
8. The polyhedral nature of selenium-catalysed reactions: Se(iv) species instead of Se(vi) species make the difference in the on water selenium-mediated oxidation of arylamines

Damiano Tanini,Camilla Dalia,Antonella Capperucci Green Chem. 2021 23 5680
9. Ferrocene modified analogues of imatinib and nilotinib as potent anti-cancer agents

Irena Philipova,Rositsa Mihaylova,Georgi Momekov,Rostislava Angelova,Georgi Stavrakov RSC Med. Chem. 2023 14 880
10. Standoff LIBS detection of explosive residues behind a barrier

R. González,P. Lucena,L. M. Tobaria,J. J. Laserna J. Anal. At. Spectrom. 2009 24 1123

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